Cas no 2138365-75-8 (1-(2-methoxyethoxy)methylcyclohexan-1-ol)

• Product Name: 1-(2-methoxyethoxy)methylcyclohexan-1-ol
• CAS No: 2138365-75-8
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 6452301
• PubChem ID: 145513088
• Update Time: 2025-07-22

1-(2-methoxyethoxy)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethoxy)methylcyclohexan-1-ol
• 1-[(2-methoxyethoxy)methyl]cyclohexan-1-ol
• 2138365-75-8
• EN300-1122202

• Inchi： 1S/C10H20O3/c1-12-7-8-13-9-10(11)5-3-2-4-6-10/h11H,2-9H2,1H3
• InChI Key： QRWQEKJCALGFOR-UHFFFAOYSA-N
• SMILES： OC1(COCCOC)CCCCC1

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2-methoxyethoxy)methylcyclohexan-1-ol

Chemical Profile of 1-(2-methoxyethoxy)methylcyclohexan-1-ol (CAS No. 2138365-75-8)

1-(2-methoxyethoxy)methylcyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138365-75-8, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This alcohol derivative, featuring a cyclohexane ring substituted with an ethoxy-methyl chain and a methoxy group, exhibits a unique structural configuration that has garnered attention for its potential applications in drug discovery and synthetic chemistry. The compound’s molecular architecture, characterized by its oxygen-rich side chains, suggests possible interactions with biological targets, making it a candidate for further exploration in medicinal chemistry.

The synthesis of 1-(2-methoxyethoxy)methylcyclohexan-1-ol involves multi-step organic transformations, typically starting from commercially available cyclohexanone derivatives. The introduction of the ethoxy-methyl group at the 1-position and the methoxy group at the 2-position requires precise regioselective functionalization techniques. Advanced synthetic methodologies, such as nucleophilic substitution reactions or metal-catalyzed cross-coupling processes, are often employed to achieve the desired substitution pattern with high yield and purity. These synthetic strategies highlight the compound’s complexity and the expertise required to produce it in sufficient quantities for research purposes.

In recent years, 1-(2-methoxyethoxy)methylcyclohexan-1-ol has been studied for its pharmacological properties, particularly in the context of developing novel therapeutic agents. Its structural features, including the presence of both hydroxyl and ether functionalities, make it a versatile scaffold for designing molecules that can interact with biological systems. Preliminary computational studies suggest that this compound may exhibit binding affinity to certain enzymes or receptors, which could be exploited for therapeutic intervention. For instance, its ability to mimic natural ligands or modulate enzyme activity has been hypothesized as a potential mechanism for treating various metabolic disorders.

The compound’s relevance extends to its role as an intermediate in more complex drug molecules. Researchers have explored its utility in constructing heterocyclic frameworks or as a precursor for more sophisticated pharmacophores. The flexibility provided by the cyclohexane ring and the presence of polar functional groups allow for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. This adaptability makes 1-(2-methoxyethoxy)methylcyclohexan-1-ol a valuable building block in medicinal chemistry libraries.

From a biological perspective, the interaction between 1-(2-methoxyethoxy)methylcyclohexan-1-ol and cellular components has been investigated using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided insights into its solubility profile and potential metabolic pathways within biological systems. Additionally, cell-based assays have been employed to assess its effects on model organisms, revealing possible bioactivities that warrant further investigation. Such studies are crucial for understanding how this compound might behave in vivo and whether it could serve as a lead compound for drug development.

The field of chemical biology has also leveraged 1-(2-methoxyethoxy)methylcyclohexan-1-ol to probe mechanisms of action at the molecular level. By studying how this compound interacts with specific proteins or nucleic acids, researchers can gain insights into fundamental biological processes. For example, its ability to influence protein-protein interactions or alter gene expression patterns has been explored as a potential therapeutic strategy. These investigations underscore the compound’s significance beyond mere synthetic interest.

As research progresses, advancements in analytical technologies continue to enhance our understanding of 1-(2-methoxyethoxy)methylcyclohexan-1-ol’s properties. High-resolution imaging techniques and single-molecule studies are enabling scientists to visualize how this compound behaves at the nanoscale, providing unprecedented detail about its interactions with biological targets. Such high-resolution data is essential for refining structural models and optimizing drug candidates derived from this scaffold.

The environmental impact of synthesizing and handling 1-(2-methoxyethoxy)methylcyclohexan-1-ol is another consideration that has gained traction in recent discussions. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. By adopting these practices, researchers aim to make pharmaceutical development more environmentally friendly while maintaining high standards of efficiency and yield.

In conclusion, 1-(2-methoxyethoxy)methylcyclohexan-1-ol (CAS No. 2138365-75-8) represents a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As scientific understanding evolves，this molecule will likely continue to play a significant role in advancing both academic research and industrial applications within the life sciences sector.